Cas no 83704-53-4 (1,2,3,7,9-Pentachlorodibenzofuran)

• Product Name: 1,2,3,7,9-Pentachlorodibenzofuran
• CAS No: 83704-53-4
• MF: C₁₂H₃Cl₅O
• MW: 340.416618585587
• CID: 727630
• PubChem ID: 55133
• Update Time: 2025-05-21

1,2,3,7,9-Pentachlorodibenzofuran Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran,1,2,3,7,9-pentachloro-
• 1,2,3,7,9-pentachlorodibenzofuran
• 97FAG97HI0
• 83704-53-4
• Dibenzofuran, 1,2,3,7,9-pentachloro
• DTXSID00232566
• Dibenzofuran, 1,2,3,7,9-pentachloro-
• PCDF 95
• BDBM50408311
• 1,2,3,7,9-Pentachloro-dibenzofuran
• NS00001660
• Q27272010
• 1,2,3,7,9-pentachlorodibenzo[b,d]furan
• JVUSEQPOWCBYNG-UHFFFAOYSA-N
• SCHEMBL2284432
• UNII-97FAG97HI0
• CHEMBL134370
• 1,2,3,7,9-Pentachlorodibenzofuran

• Inchi： 1S/C12H3Cl5O/c13-4-1-5(14)9-7(2-4)18-8-3-6(15)11(16)12(17)10(8)9/h1-3H
• InChI Key： JVUSEQPOWCBYNG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2=C1C1C(=CC(=CC=1O2)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 339.859703g/mol
• Monoisotopic Mass: 337.862653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 13.1Ų

Additional information on 1,2,3,7,9-Pentachlorodibenzofuran

1,2,3,7,9-Pentachlorodibenzofuran: A Comprehensive Overview

The compound 1,2,3,7,9-Pentachlorodibenzofuran (CAS No. 83704-53-4) is a highly specialized organic compound that has garnered significant attention in the scientific community due to its unique properties and applications. This compound belongs to the dibenzofuran family, which is a class of polycyclic aromatic hydrocarbons (PAHs) with a fused ring structure. The presence of five chlorine atoms at specific positions on the dibenzofuran framework imparts distinct chemical and physical characteristics to the molecule.

Recent studies have highlighted the importance of 1,2,3,7,9-Pentachlorodibenzofuran in various fields such as materials science and environmental chemistry. Researchers have explored its potential as a precursor for advanced materials due to its high thermal stability and electronic properties. For instance, investigations into its application in organic electronics have shown promising results in the development of high-performance semiconductors and optoelectronic devices.

One of the most notable advancements in understanding this compound involves its synthesis methods. Traditional approaches relied on multi-step reactions involving chlorination and cyclization processes. However, recent breakthroughs have introduced more efficient synthetic pathways that minimize reaction steps and improve yield. These methods often utilize microwave-assisted synthesis or catalytic systems to achieve better control over the product's purity and structure.

The environmental impact of 1,2,3,7,9-Pentachlorodibenzofuran has also been a subject of extensive research. While it is not classified as a hazardous substance under current regulations, its persistence in certain environmental conditions has raised concerns about long-term ecological effects. Studies conducted in controlled laboratory settings have demonstrated that this compound exhibits moderate biodegradability under aerobic conditions but may accumulate in sediments or soil matrices under anaerobic conditions.

Another area of interest is the compound's role in analytical chemistry. Due to its distinct UV-Vis absorption spectrum and fluorescence properties, 1,2,3,7,9-Pentachlorodibenzofuran has been proposed as a potential probe for sensing applications. Researchers have explored its use in detecting trace amounts of heavy metals and organic pollutants in aqueous solutions. Preliminary results indicate high sensitivity and selectivity when used in conjunction with appropriate detection systems.

In terms of industrial applications, 1,2,3,7,9-Pentachlorodibenzofuran finds utility in the production of specialty chemicals and advanced materials. Its ability to act as a building block for more complex molecules makes it valuable in pharmaceutical intermediates and agrochemicals. Additionally, its use as an additive in polymer formulations has been explored for enhancing material properties such as thermal stability and mechanical strength.

Recent collaborative efforts between academic institutions and industry partners have led to the development of novel characterization techniques for this compound. Techniques such as X-ray crystallography and computational modeling have provided deeper insights into its molecular structure and reactivity patterns. These advancements are expected to pave the way for more innovative applications in the near future.

In conclusion,1,1,2,3,7,9-Pentachlorodibenzofuran (CAS No.83704-53-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers aiming to push the boundaries of material science and environmental chemistry. As ongoing studies continue to uncover new facets of this compound's potential,
its role in shaping future technologies is likely to grow significantly.